Cas no 2089699-75-0 (methyl 2-amino-2-(5-methylpyrazin-2-yl)acetate)

Methyl 2-amino-2-(5-methylpyrazin-2-yl)acetate is a pyrazine-derived ester compound with applications in pharmaceutical and organic synthesis. Its structure features a reactive amino group and an ester functionality, making it a versatile intermediate for constructing heterocyclic frameworks. The 5-methylpyrazine moiety enhances stability and influences electronic properties, which can be advantageous in medicinal chemistry for designing bioactive molecules. The ester group allows for further derivatization, including hydrolysis or amidation, while the chiral center offers potential for enantioselective synthesis. This compound is particularly useful in the development of peptidomimetics and small-molecule inhibitors due to its balanced reactivity and structural diversity. Proper handling under inert conditions is recommended to preserve its integrity.

methyl 2-amino-2-(5-methylpyrazin-2-yl)acetate structure

2089699-75-0 structure

Product Name:methyl 2-amino-2-(5-methylpyrazin-2-yl)acetate

CAS No:2089699-75-0

MF:C₈H₁₁N₃O₂

MW:181.191841363907

CID:6297372

PubChem ID:131400783

Update Time:2025-05-28

methyl 2-amino-2-(5-methylpyrazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-amino-2-(5-methylpyrazin-2-yl)acetate
- 2089699-75-0
- EN300-1820165
- Inchi： 1S/C8H11N3O2/c1-5-3-11-6(4-10-5)7(9)8(12)13-2/h3-4,7H,9H2,1-2H3
- InChI Key： MQASEZQIHYIIRL-UHFFFAOYSA-N
- SMILES： O(C)C(C(C1C=NC(C)=CN=1)N)=O

Computed Properties

Exact Mass: 181.085126602g/mol
Monoisotopic Mass: 181.085126602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 78.1Å²

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